![molecular formula C20H18F3N3O3S B2568446 3-(1-(2-(3-(trifluoromethyl)phenyl)acetyl)piperidin-4-yl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione CAS No. 2034392-47-5](/img/structure/B2568446.png)
3-(1-(2-(3-(trifluoromethyl)phenyl)acetyl)piperidin-4-yl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(1-(2-(3-(trifluoromethyl)phenyl)acetyl)piperidin-4-yl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C20H18F3N3O3S and its molecular weight is 437.44. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Reactions in Heterocyclic Chemistry
Thieno[2,3-d]pyrimidine compounds, related to the chemical structure , have been synthesized and studied for their biological activities. These compounds have shown potential in inhibiting adenosine kinase, platelet aggregation, and demonstrating antileukemia and anticancer activities (El-Gazzar, Hussein, & Aly, 2006).
Potential in Hormone-Related Therapies
A derivative of thieno[2,3-d]pyrimidine-2,4-dione demonstrated potent antagonistic activity for the human luteinizing hormone-releasing hormone (LHRH) receptor. This compound, identified as a non-peptide LHRH antagonist, showed high binding affinity and potent in vitro activity, making it a candidate for treating sex-hormone-dependent diseases (Sasaki et al., 2003).
Antibacterial Properties
Compounds synthesized from 1-(4-(piperidin-1-yl) phenyl) ethanone demonstrated significant antibacterial activity, indicating potential applications in combating bacterial infections (Merugu, Ramesh, & Sreenivasulu, 2010).
Anti-Hypertensive Effects
Thienopyrimidine derivatives, including thieno[2,3-d]pyrimidine-2,4-diones, have been synthesized and evaluated for their antihypertensive effects. These compounds showed promising activity as antihypertensive agents, with some demonstrating potent oral effects in reducing systolic blood pressure (Russell et al., 1988).
Antimicrobial and Anticancer Activity
Several synthesized tricyclic compounds based on thieno[2,3-d]pyrimidines have exhibited significant antibacterial and antifungal activities. Additionally, they showed potential as anticancer agents, highlighting their therapeutic applications in these areas (Mittal, Sarode, & Vidyasagar, 2011).
Properties
IUPAC Name |
3-[1-[2-[3-(trifluoromethyl)phenyl]acetyl]piperidin-4-yl]-1H-thieno[3,2-d]pyrimidine-2,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18F3N3O3S/c21-20(22,23)13-3-1-2-12(10-13)11-16(27)25-7-4-14(5-8-25)26-18(28)17-15(6-9-30-17)24-19(26)29/h1-3,6,9-10,14H,4-5,7-8,11H2,(H,24,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FGKLNTDXZIIRQO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1N2C(=O)C3=C(C=CS3)NC2=O)C(=O)CC4=CC(=CC=C4)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18F3N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
437.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.